Cas no 2229188-81-0 (tert-butyl 4-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate
• CAS No: 2229188-81-0
• MF: C₁₄H₂₂N₂O₅
• MW: 298.334884166718
• CID: 6235463
• PubChem ID: 165711981
• Update Time: 2025-10-28

tert-butyl 4-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate
• 2229188-81-0
• EN300-1896485

• Inchi： 1S/C14H22N2O5/c1-13(2,3)21-12(19)16-7-9(15-8-16)14(4,5)10(17)11(18)20-6/h7-8,10,17H,1-6H3
• InChI Key： LCKPVXLCWKQERP-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1=CN(C(=O)OC(C)(C)C)C=N1

Computed Properties

• Exact Mass: 298.15287181g/mol
• Monoisotopic Mass: 298.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.6Ų

Additional information on tert-butyl 4-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate

Research Brief on tert-butyl 4-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate (CAS: 2229188-81-0)

The compound tert-butyl 4-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate (CAS: 2229188-81-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole backbone and functionalized side chains, serves as a critical intermediate in the synthesis of bioactive compounds and potential therapeutic agents. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and modulators of cellular signaling pathways.

One of the key areas of research involving this compound is its role as a building block for the synthesis of small-molecule inhibitors targeting protein kinases. Protein kinases are pivotal in regulating cellular processes, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. The tert-butyl-protected imidazole moiety in this compound provides a versatile scaffold for further chemical modifications, enabling the development of selective kinase inhibitors with improved pharmacokinetic properties.

Recent synthetic methodologies have focused on optimizing the production of tert-butyl 4-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate to enhance yield and purity. Advances in catalytic asymmetric synthesis have been particularly noteworthy, allowing for the enantioselective preparation of this compound, which is crucial for its application in chiral drug development. Researchers have also investigated its stability under various conditions, providing insights into its handling and storage requirements for industrial-scale applications.

In addition to its synthetic utility, this compound has been evaluated for its biological activity. Preliminary studies suggest that derivatives of tert-butyl 4-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate exhibit moderate inhibitory effects on specific kinases involved in inflammatory responses. These findings highlight its potential as a lead compound for the development of novel anti-inflammatory agents. Further in vitro and in vivo studies are warranted to elucidate its mechanism of action and therapeutic efficacy.

The structural features of this compound also make it a candidate for prodrug design. Its tert-butyl carbamate group can be selectively cleaved under physiological conditions, releasing active imidazole derivatives. This property is being explored to improve the bioavailability and targeted delivery of imidazole-based therapeutics. Recent computational studies have modeled the interaction of this compound with various biological targets, providing a foundation for rational drug design.

In conclusion, tert-butyl 4-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate (CAS: 2229188-81-0) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research aims to expand its utility in drug discovery, optimize its synthetic routes, and explore its biological activities. The compound's versatility and potential for further derivatization position it as a valuable tool for the development of next-generation therapeutics.